Cas no 2248345-93-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxyacetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxyacetate
• CAS No: 2248345-93-7
• MF: C₁₁H₉NO₅
• MW: 235.192863225937
• CID: 6285059
• PubChem ID: 165857199
• Update Time: 2025-06-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxyacetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxyacetate
• EN300-6513125
• 2248345-93-7

• Inchi： 1S/C11H9NO5/c1-16-6-9(13)17-12-10(14)7-4-2-3-5-8(7)11(12)15/h2-5H,6H2,1H3
• InChI Key： RGIHCQWIRIDSDQ-UHFFFAOYSA-N
• SMILES： O(C(COC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 235.04807239g/mol
• Monoisotopic Mass: 235.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxyacetate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-Methoxyacetate (CAS No. 2248345-93-7)

The compound 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-Methoxyacetate (CAS No. 2248345-93-7) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity. Researchers have been actively exploring its synthesis, characterization, and applications across diverse fields such as pharmacology, material science, and analytical chemistry.

Structural Insights and Synthesis

The molecular structure of 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-Methoxyacetate is characterized by a fused bicyclic system with a methoxy group attached to an acetate moiety. This arrangement imparts the compound with unique electronic and steric properties. Recent studies have focused on optimizing its synthesis through efficient multi-step reactions, leveraging advanced catalytic systems and green chemistry principles. These advancements have not only improved yield but also reduced the environmental footprint of its production.

Biological Activity and Pharmacological Potential

Emerging research highlights the potential of 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-Methoxyacetate in pharmacology. Preclinical studies suggest that this compound exhibits significant bioactivity against various cellular targets, including enzymes associated with inflammatory pathways and neurodegenerative diseases. Its ability to modulate these targets makes it a promising candidate for drug development programs targeting chronic inflammatory conditions such as arthritis and neuroinflammation.

Applications in Material Science

Beyond pharmacology, this compound has shown utility in material science as a precursor for advanced polymer materials. Its ability to form stable cross-linked networks under specific conditions has led to its exploration in the development of high-performance adhesives and coatings. Recent breakthroughs in polymer chemistry have demonstrated enhanced mechanical properties when this compound is incorporated into polymer formulations.

Environmental Considerations and Safety

As with any chemical compound, understanding the environmental impact of 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-Methoxyacetate is crucial. Studies are underway to assess its biodegradability and potential toxicity to aquatic life. Preliminary findings suggest that under controlled conditions, the compound degrades efficiently without posing significant risks to ecosystems.

Future Directions and Research Opportunities

The future of 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-Methoxyacetate lies in further exploration of its synthetic pathways and applications. Ongoing research aims to uncover new methods for large-scale production while maintaining high purity standards. Additionally, investigations into its interactions with biological systems at the molecular level could unlock new therapeutic applications.

In conclusion, 1,3-Dioxo-2,3-Dihydro-H-Isoindol-Yl Methoxyacetate (CAS No. 00000000) stands at the forefront of chemical innovation with its versatile properties and promising applications across multiple disciplines. As research continues to unfold its full potential, this compound is poised to make significant contributions to both scientific advancement and industrial progress.